Cas no 54888-53-8 (O-phenethyl-n-acetylaniline)

• Product Name: O-phenethyl-n-acetylaniline
• CAS No: 54888-53-8
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 2188403
• Update Time: 2025-03-25

O-phenethyl-n-acetylaniline Chemical and Physical Properties

Names and Identifiers

• O-phenethyl-n-acetylaniline
• N-[2-(2-phenylethyl)phenyl]acetamide
• 2-acetamidobibenzyl
• Acetamide, N-[2-(2-phenylethyl)phenyl]-

• Inchi： 1S/C16H17NO/c1-13(18)17-16-10-6-5-9-15(16)12-11-14-7-3-2-4-8-14/h2-10H,11-12H2,1H3,(H,17,18)
• InChI Key： ODEMKYUNDIHCTJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CCC1=CC=CC=C1)(=O)C

Computed Properties

• Exact Mass: 239.131
• Monoisotopic Mass: 239.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Melting Point: 98 °C
• Boiling Point: 408.2±24.0 °C(Predicted)
• pka: 15.07±0.70(Predicted)